Cas no 214193-13-2 ((1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid)

(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid structure
214193-13-2 structure
Product Name:(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
CAS No:214193-13-2
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD08691410
CID:1401141
PubChem ID:16228670
Update Time:2025-04-20

(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, (1S,3S,5S)-
    • (1S,3S,5S)-2-Azabicyclo-[3.1.0]hexane-3-carboxylic acid
    • (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
    • DB-214652
    • CS-0057230
    • 97250-96-9
    • EN300-1068400
    • P10629
    • rac-(1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
    • 214193-13-2
    • AKOS006237682
    • SCHEMBL5066494
    • EN300-30421
    • (1S,3S,5S)-rel-2-Azabicyclo[3.1.0]hexane-3-carboxylicacid
    • AS-50582
    • DTXSID10585530
    • (1S,3S,5S)-rel-2-Azabicyclo[3.1.0]hexane-3-carboxylic acid
    • A857998
    • cis-4,5-methano-l-proline
    • CHEMBL3785412
    • MDL: MFCD08691410
    • Inchi: 1S/C6H9NO2/c8-6(9)5-2-3-1-4(3)7-5/h3-5,7H,1-2H2,(H,8,9)/t3-,4-,5-/m0/s1
    • InChI Key: XBEMWFUKTKDJKP-YUPRTTJUSA-N
    • SMILES: OC([C@@H]1C[C@@H]2C[C@@H]2N1)=O

Computed Properties

  • Exact Mass: 127.06337
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 280.3±23.0 °C at 760 mmHg
  • Flash Point: 123.3±22.6 °C
  • PSA: 49.33
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Security Information

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(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Related Literature

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